Cas no 1361552-06-8 (5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid)

• Product Name: 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid
• CAS No: 1361552-06-8
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923421
• Update Time: 2025-05-24

5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-8(14)10(9(15)2-5)11-7(12(18)19)3-6(16)4-17-11/h1-4H,(H,18,19)
• InChI Key： RMQIKJVFCZXBMX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C(=O)O)=CC(=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid

5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid: A Comprehensive Overview

5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid (CAS No. 1361552-06-8) is a synthetic compound with significant potential in various scientific and industrial applications. This compound is characterized by its unique chemical structure, which includes a nicotinic acid backbone substituted with a fluoro group at the 5-position and a trichlorophenyl group at the 2-position. The combination of these substituents imparts distinctive chemical and biological properties to the molecule.

The nicotinic acid moiety in 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid serves as the core structure, while the fluoro and trichlorophenyl groups act as functionalizing substituents. The fluoro group enhances the compound's stability and bioavailability, while the trichlorophenyl group contributes to its lipophilicity and selectivity in various reactions. These properties make it a valuable compound in drug discovery, agrochemicals, and materials science.

Recent studies have highlighted the potential of 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive molecules with anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid has shown promise in agrochemical research. Its ability to interact with specific receptors in plants has led to investigations into its potential as a growth regulator or pest control agent. A research team from the University of California reported that this compound can modulate plant hormone signaling pathways, suggesting its use in enhancing crop resilience against environmental stressors.

The synthesis of 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the trichlorophenyl intermediate and its subsequent coupling with nicotinic acid derivatives under optimized conditions. Recent advancements in catalysis have enabled higher yields and improved purity levels for this compound.

From an environmental perspective, understanding the fate and behavior of 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid in natural systems is crucial for assessing its safety and sustainability. Studies conducted by environmental chemists have shown that this compound undergoes rapid degradation under sunlight exposure due to its conjugated aromatic system. This property reduces its persistence in aquatic environments and minimizes potential ecological risks.

Looking ahead, the versatility of 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid presents numerous opportunities for further exploration across diverse fields. Its unique chemical properties make it an ideal candidate for designing advanced materials with tailored functionalities. For example, researchers are investigating its use as a building block for constructing supramolecular assemblies or stimuli-responsive polymers.

In conclusion, 5-Fluoro-2-(2,4,6-trichlorophenyl)nicotinic acid (CAS No. 1361552-06-8) stands out as a versatile compound with wide-ranging applications in science and industry. Its chemical structure endows it with unique properties that are being leveraged for innovative solutions across pharmaceuticals, agrochemicals